Cas no 90580-84-0 (NSC28039)

NSC28039 structure
NSC28039 structure
Product Name:NSC28039
CAS No:90580-84-0
MF:C7H13NO3S
MW:191.248020887375
CID:812571
PubChem ID:27372
Update Time:2025-04-19

NSC28039 Chemical and Physical Properties

Names and Identifiers

    • NSC28039
    • 2-acetamido-3-methyl-3-sulfanylbutanoic acid
    • 2-N-Boc-3-(4-Bromo-phenyl)-2-methylaminomethyl-propionicacid
    • 2-Acetamido-3-mercapto-3-methylbutanoic acid
    • 90580-84-0
    • DL-Valine, N-acetyl-3-mercapto-
    • Z239134016
    • N-ACETYLPENICILLAMINE [MI]
    • N-Acetyl-D,L-penicillamine
    • Q27271126
    • CHEMBL1225
    • EN300-39455
    • N-Acetyl-3-sulfanylvaline
    • NSC92752
    • FT-0661328
    • BRN 2327356
    • P18093
    • MFCD00078887
    • 2-acetamido-3-methyl-3-sulfanyl-butanoic acid
    • Valine, N-acetyl-3-mercapto-, DL-
    • HY-W060216
    • NS00014886
    • N-ACETYLPENICILLAMINE, DL-
    • NSC 92752
    • NS00085928
    • DL-N-acetylpenicillamine
    • DTXSID90870390
    • EINECS 200-434-2
    • AKOS016901002
    • NSC-28039
    • N-Acetyl-3-mercapto-DL-valine
    • CS-0052070
    • N-ACETYL PENICILLAMINE
    • MNNBCKASUFBXCO-UHFFFAOYSA-N
    • N-Acetyl-3-sulfanylvaline #
    • N-Acetyl-dl-penicillamine
    • SCHEMBL521764
    • AKOS002434089
    • 2-(acetylamino)-3-mercapto-3-methylbutanoic acid
    • 59-53-0
    • MFCD00004855
    • SY344147
    • Valine, N-acetyl-3-mercapto-
    • N-ACETYLPENICILLAMINE, (+/-)-
    • AS-11387
    • NSC-92752
    • USAF HJ-2
    • 8WNQ1H4H9T
    • SB74492
    • FT-0629812
    • NSC 28039
    • UNII-8WNQ1H4H9T
    • Inchi: 1S/C7H13NO3S/c1-4(9)8-5(6(10)11)7(2,3)12/h5,12H,1-3H3,(H,8,9)(H,10,11)
    • InChI Key: MNNBCKASUFBXCO-UHFFFAOYSA-N
    • SMILES: SC(C)(C)C(C(=O)O)NC(C)=O

Computed Properties

  • Exact Mass: 191.061614
  • Monoisotopic Mass: 191.061614
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.4
  • XLogP3: 0.1

Experimental Properties

  • PSA: 105.20000
  • LogP: 0.67500
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